1-(Diphenylacetyl)-2-methylpiperidine
Description
1-(Diphenylacetyl)-2-methylpiperidine is a piperidine derivative characterized by a diphenylacetyl group attached to the nitrogen atom of a 2-methyl-substituted piperidine ring.
Properties
Molecular Formula |
C20H23NO |
|---|---|
Molecular Weight |
293.4 g/mol |
IUPAC Name |
1-(2-methylpiperidin-1-yl)-2,2-diphenylethanone |
InChI |
InChI=1S/C20H23NO/c1-16-10-8-9-15-21(16)20(22)19(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-7,11-14,16,19H,8-10,15H2,1H3 |
InChI Key |
SMRGCEVDNBUELI-UHFFFAOYSA-N |
SMILES |
CC1CCCCN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 |
Canonical SMILES |
CC1CCCCN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Features and Molecular Properties
The table below summarizes key structural and physicochemical properties of 1-(diphenylacetyl)-2-methylpiperidine and its analogs:
| Compound Name | Molecular Formula | Substituent | Molecular Weight (g/mol) | XLogP3 | Key Structural Notes |
|---|---|---|---|---|---|
| 1-(Diphenylacetyl)-2-methylpiperidine | C₂₀H₂₁NO | Diphenylacetyl | 291.39 | ~4.5* | High lipophilicity due to aromatic rings |
| AI3-37220 (1-(3-cyclohexen-1-ylcarbonyl)-2-methylpiperidine) | C₁₃H₁₉NO | 3-cyclohexenylcarbonyl | 205.30 | 2.8 | Cyclohexenyl group reduces steric bulk vs. diphenylacetyl |
| 1-(2-Chlorobenzoyl)-2-methylpiperidine | C₁₃H₁₆ClNO | 2-chlorobenzoyl | 237.72 | 3.3 | Electron-withdrawing Cl enhances stability |
| Diphenidine (1-(1,2-diphenylethyl)piperidine) | C₁₉H₂₃N | 1,2-diphenylethyl | 265.40 | 5.1 | Ethyl linker between piperidine and aromatic groups |
| 2,2-DEP (1-(2,2-diphenylethyl)piperidine) | C₁₉H₂₃N | 2,2-diphenylethyl | 265.40 | 5.1 | Isomeric diphenylethyl arrangement alters spatial orientation |
*Estimated based on analog data.
Key Observations:
- Lipophilicity : The diphenylacetyl substituent in 1-(diphenylacetyl)-2-methylpiperidine likely confers higher lipophilicity (predicted XLogP3 ~4.5) compared to AI3-37220 (XLogP3=2.8) due to the absence of polarizable double bonds in the cyclohexenyl group .
- Electronic Effects: The 2-chlorobenzoyl group in 1-(2-chlorobenzoyl)-2-methylpiperidine may improve metabolic stability via electron-withdrawing effects, a feature absent in non-halogenated analogs .
Insect Repellent Activity
- AI3-37220: Demonstrated 95% protection against Anopheles koliensis mosquitoes for 2 hours at 25% concentration, comparable to DEET but with shorter duration . Its cyclohexenyl group may reduce skin irritation compared to bulkier aromatic substituents .
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